Cas no 851406-44-5 (N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide)

• Product Name: N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide
• CAS No: 851406-44-5
• MF: C₂₁H₂₂N₂O₂
• MW: 334.411585330963
• CID: 5805057
• PubChem ID: 3484386
• Update Time: 2025-07-20

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-2-methylbenzamide
• Benzamide, N-[2-(1,2-dihydro-5,8-dimethyl-2-oxo-3-quinolinyl)ethyl]-2-methyl-
• AB00669592-01
• AKOS024587184
• N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-2-methylbenzamide
• 851406-44-5
• F0611-0663
• N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide

• Inchi： 1S/C21H22N2O2/c1-13-6-4-5-7-17(13)21(25)22-11-10-16-12-18-14(2)8-9-15(3)19(18)23-20(16)24/h4-9,12H,10-11H2,1-3H3,(H,22,25)(H,23,24)
• InChI Key： NRQRRXSZMINYCU-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C(C)=CC=C2C)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 334.168127949g/mol
• Monoisotopic Mass: 334.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.148±0.06 g/cm3(Predicted)
• Boiling Point: 576.1±50.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Additional information on N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide

Introduction to N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide (CAS No. 851406-44-5)

N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 851406-44-5, belongs to a class of molecules that exhibit promising biological activities. The structural complexity of this compound, characterized by its fused heterocyclic system and amide functional group, makes it a subject of intense study for potential therapeutic applications.

The core structure of N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide incorporates a 5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl moiety, which is a derivative of quinoline. Quinoline derivatives have a long history in medicinal chemistry due to their diverse biological properties. The presence of this moiety in the compound suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for drug development.

The benzamide group in the molecule contributes to its pharmacological profile by enhancing solubility and bioavailability. This feature is particularly important in drug design, as it can influence the compound's ability to cross biological membranes and reach its target site effectively. The 2-methylbenzamide part of the structure also suggests possible applications in the development of central nervous system (CNS) drugs, given the prevalence of benzamide derivatives in medications targeting neurological disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, computational studies have shown that this compound may interact with enzymes involved in inflammation and pain pathways, making it a candidate for treating chronic inflammatory conditions.

In vitro studies have begun to unravel the pharmacological properties of N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide. Initial experiments have demonstrated its ability to modulate certain enzymatic activities relevant to metabolic diseases. The compound's interaction with these enzymes suggests that it could be developed into a therapeutic agent for conditions such as diabetes and obesity. Furthermore, its structural features may allow it to inhibit key enzymes involved in the progression of these diseases.

The synthesis of N-2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-2-methylbenzamide presents a challenge due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Advances in catalytic processes and green chemistry principles have enabled researchers to optimize synthetic routes while minimizing environmental impact. These advancements are crucial for the sustainable production of pharmaceutical compounds like this one.

The potential applications of N-2-(5,8-dimethyl-2-oxyo1， 12 -dihydroquinolin -3 -yI ) ethyl - 12 -m ethylbenz amide extend beyond metabolic diseases. Preliminary research has also explored its potential in treating neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. Further studies are needed to fully understand its efficacy and safety profile in these contexts.

As research continues to uncover the biological activities of N_ _ ( _ _ _ ( _ _ ) ethyl - _ _ ) methylbenz amide , collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the translation of laboratory findings into clinical applications. By leveraging expertise from various disciplines such as organic chemistry、 pharmacology 、and bioinformatics ， researchers can accelerate the development process and bring new treatments to patients more quickly。

The future prospects for N_ _ ( _ _ ) ethyl - _ methylbenz amide are promising ， given its unique structural features and potential therapeutic applications 。 Ongoing research aims to refine its chemical properties further ， optimize its synthetic route ， and evaluate its safety and efficacy in preclinical studies 。 These efforts will be crucial for determining whether this compound can progress to human clinical trials and ultimately become a valuable addition to medical treatments。